![molecular formula C11H9ClO2 B6256681 8-chloro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one CAS No. 1368899-95-9](/img/no-structure.png)
8-chloro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-chloro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one involves the cyclization of a substituted chromanone with a cyclopropane ring.", "Starting Materials": [ "2-hydroxyacetophenone", "ethyl 2-chloroacetate", "sodium ethoxide", "1,3-dichloropropane", "potassium carbonate", "acetic acid", "sodium borohydride", "acetic anhydride", "phosphorus oxychloride", "triethylamine" ], "Reaction": [ "Step 1: Ethyl 2-chloroacetate is reacted with sodium ethoxide to form ethyl 2-hydroxyacetate.", "Step 2: 2-hydroxyacetophenone is reacted with ethyl 2-hydroxyacetate in the presence of potassium carbonate to form 2-(2-ethoxycarbonylphenyl)-2-hydroxyacetic acid.", "Step 3: 2-(2-ethoxycarbonylphenyl)-2-hydroxyacetic acid is reacted with 1,3-dichloropropane in the presence of acetic acid to form 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanoic acid.", "Step 4: 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanoic acid is reduced with sodium borohydride to form 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanol.", "Step 5: 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanol is reacted with acetic anhydride in the presence of triethylamine to form 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanoic anhydride.", "Step 6: 2-(2-ethoxycarbonylphenyl)-3-(1,3-dichloropropan-2-yl)propanoic anhydride is reacted with phosphorus oxychloride to form 8-chloro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one." ] } | |
CAS RN |
1368899-95-9 |
Product Name |
8-chloro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one |
Molecular Formula |
C11H9ClO2 |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
